1-(3,5-Dimethylmorpholin-4-yl)ethanone

• IUPAC Name: 1-(3,5-dimethylmorpholin-4-yl)ethanone
• InChI: InChI=1S/C8H15NO2/c1-6-4-11-5-7(2)9(6)8(3)10/h6-7H,4-5H2,1-3H3
• InChI Key: MVVAELFNRUZXTC-UHFFFAOYSA-N
• Canonical SMILES: CC1COCC(N1C(=O)C)C
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

1-(3,5-Dimethylmorpholin-4-yl)ethanone is a morpholine-derived acetophenone analog characterized by a ketone group attached to a 3,5-dimethyl-substituted morpholine ring. Morpholine derivatives are widely studied for their pharmacological and chemical utility, often influencing solubility, stability, and biological activity due to their polar, cyclic amine structure.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Ethanone derivatives vary significantly based on substituents. Below is a comparison of key analogs:

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight	Key Properties/Findings	Reference(s)
1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone	4-hydroxyl, 3,5-methoxy groups	C₁₀H₁₂O₄	196.20	Enhanced α-glucosidase inhibition due to hydroxylation
1-(3-Methyl-benzofuran-2-yl)-ethanone	Benzofuran ring, 3-methyl group	C₇H₈O₂	136.14	High diffusivity in fragrance applications
1-(4-(1,1-Dimethylethyl)phenyl)ethanone	Bulky tert-butyl group	C₁₂H₁₆O	176.25	Lower solubility due to hydrophobic substituent
2-(3,5-Dimethyl-1H-pyrazol-1-yl)-1-arylethanones	Pyrazole ring, aryl groups	Varies	~180–220	DNA photocleavage under UV light
1-(3,5-Dimethylmorpholin-4-yl)ethanone	Morpholine ring, 3,5-dimethyl groups	C₈H₁₅NO₂	157.21 (estimated)	Expected higher solubility and stability due to morpholine’s polarity	N/A

Key Observations :

• Hydrophilic vs. Hydrophobic Substituents: Hydroxyl and methoxy groups (e.g., 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone) enhance solubility and bioactivity , while bulky substituents like tert-butyl reduce solubility . The morpholine ring in the target compound likely improves water solubility compared to aryl analogs.
• Heterocyclic Influence: Pyrazole- and triazole-containing ethanones (e.g., 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-arylethanones) exhibit strong bioactivity, such as DNA photocleavage , suggesting that the morpholine ring’s nitrogen and oxygen atoms may similarly modulate reactivity or target binding.

α-Glucosidase Inhibition

• Hydroxylation at specific positions (e.g., 4-hydroxyl in 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone) significantly enhances inhibitory activity . Methoxy groups at 3,5-positions further optimize binding .
• Comparison : The morpholine derivative lacks hydroxyl groups but contains a polar tertiary amine, which may interact differently with enzyme active sites.

Antimicrobial and Antifungal Activity

• α-Azole ketones (e.g., 1-(benzofuran-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone) show efficacy in microbiological reduction, attributed to the triazole group’s antifungal properties .